Cas no 1247728-58-0 (methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate
• CAS No: 1247728-58-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6451706
• PubChem ID: 61923571
• Update Time: 2025-10-31

methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate
• 1H-Pyrazole-1-propanoic acid, α-[(1-methylethyl)amino]-, methyl ester

• Inchi： 1S/C10H17N3O2/c1-8(2)12-9(10(14)15-3)7-13-6-4-5-11-13/h4-6,8-9,12H,7H2,1-3H3
• InChI Key： VQEYEOOOWNSYPM-UHFFFAOYSA-N
• SMILES： N1(CC(NC(C)C)C(OC)=O)C=CC=N1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 319.9±37.0 °C(Predicted)
• pka: 5.97±0.38(Predicted)

Additional information on methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate

Introduction to Methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate (CAS No. 1247728-58-0)

Methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate, with the CAS number 1247728-58-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both propan-2-yl and 1H-pyrazol-1-yl substituents suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The compound's structure consists of a propanoate backbone modified by an amino group at the second position and a pyrazole ring at the third position. This arrangement not only contributes to its distinct molecular architecture but also opens up possibilities for diverse chemical modifications and functionalizations. The methyl ester group at one end of the molecule further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating the pyrazole scaffold, due to their wide range of biological activities. Pyrazole derivatives are known for their roles as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The incorporation of the 1H-pyrazol-1-yl moiety into Methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate not only imparts specific electronic and steric properties but also enhances its potential as a building block for more complex drug molecules.

The propan-2-yl group attached to the amino moiety introduces additional conformational flexibility to the molecule. This feature can be exploited to fine-tune the pharmacokinetic properties of derivatives, such as solubility and metabolic stability. Such attributes are crucial for the development of orally active pharmaceuticals that can achieve optimal bioavailability and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between Methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate and biological targets, providing insights into its potential therapeutic applications. These studies have highlighted its potential as a scaffold for developing novel inhibitors targeting enzymes involved in inflammatory pathways.

The synthesis of Methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps introduce the amino and ester groups, requiring precise control over reaction parameters to ensure high yield and purity.

The compound's stability under various storage conditions is another critical aspect that has been thoroughly investigated. Studies have demonstrated that Methyl 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)propanoate maintains its integrity when stored at room temperature in an inert atmosphere. However, exposure to moisture or light may lead to degradation, necessitating proper handling and storage protocols to preserve its efficacy.

In conclusion, Methyl 2-(propan-2-y l)amino--(IH-pyrazol-I-I)-prop anoate (CAS No. 1247728--58--0) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, characterization, and application in drug discovery underscore the importance of innovative chemical approaches in addressing contemporary challenges in medicine. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.